Cas no 2228568-93-0 (5-(piperidin-1-yl)furan-2-sulfonyl chloride)

• Product Name: 5-(piperidin-1-yl)furan-2-sulfonyl chloride
• CAS No: 2228568-93-0
• MF: C₉H₁₂ClNO₃S
• MW: 249.714480400085
• CID: 6381680
• PubChem ID: 165638160
• Update Time: 2025-10-31

5-(piperidin-1-yl)furan-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(piperidin-1-yl)furan-2-sulfonyl chloride
• EN300-2002881
• 2228568-93-0

• Inchi： 1S/C9H12ClNO3S/c10-15(12,13)9-5-4-8(14-9)11-6-2-1-3-7-11/h4-5H,1-3,6-7H2
• InChI Key： LDKSRVSDLSJXAP-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=C(N2CCCCC2)O1)(=O)=O

Computed Properties

• Exact Mass: 249.0226421g/mol
• Monoisotopic Mass: 249.0226421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.9Ų

Additional information on 5-(piperidin-1-yl)furan-2-sulfonyl chloride

Recent Advances in the Application of 5-(piperidin-1-yl)furan-2-sulfonyl chloride (CAS: 2228568-93-0) in Chemical Biology and Pharmaceutical Research

The compound 5-(piperidin-1-yl)furan-2-sulfonyl chloride (CAS: 2228568-93-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative, characterized by its unique furan and piperidine moieties, has demonstrated versatile applications in drug discovery, particularly as a key intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its role in the development of novel enzyme inhibitors and receptor modulators, owing to its reactive sulfonyl chloride group, which facilitates efficient conjugation with various nucleophiles.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers utilized 5-(piperidin-1-yl)furan-2-sulfonyl chloride as a critical building block for the synthesis of selective kinase inhibitors. The study demonstrated that the compound's ability to form stable sulfonamide linkages with amino groups in target proteins significantly enhanced the potency and selectivity of the resulting inhibitors. Furthermore, the furan ring's electron-rich nature was found to contribute to favorable pharmacokinetic properties, including improved metabolic stability and oral bioavailability.

Another notable application of this compound was reported in the field of proteomics, where it was employed as a chemical probe for labeling active sites of cysteine proteases. The sulfonyl chloride group's high reactivity with thiol groups enabled selective modification of catalytic cysteine residues, providing valuable insights into enzyme mechanisms and facilitating the identification of new drug targets. This approach has opened new avenues for the development of covalent inhibitors, a rapidly growing class of therapeutics in oncology and infectious diseases.

Recent advancements in synthetic methodology have also expanded the utility of 5-(piperidin-1-yl)furan-2-sulfonyl chloride. A novel one-pot synthesis protocol developed by a team at MIT has significantly improved the yield and purity of this compound, addressing previous challenges associated with its large-scale production. This technological breakthrough is expected to accelerate its adoption in industrial pharmaceutical applications, particularly in the synthesis of sulfonamide-based drugs, which represent a substantial portion of currently marketed pharmaceuticals.

Looking forward, the unique chemical properties of 5-(piperidin-1-yl)furan-2-sulfonyl chloride position it as a promising candidate for emerging therapeutic areas. Current research is exploring its potential in targeted protein degradation strategies, where its dual functionality could enable the design of novel PROTACs (Proteolysis Targeting Chimeras). Additionally, its application in antibody-drug conjugates (ADCs) is being investigated, with preliminary results showing improved stability and payload release characteristics compared to traditional linker systems.